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Compound of Interest

Compound Name: Glyceryl Dimyristate

Cat. No.: B052915 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of Glyceryl Dimyristate is a critical aspect of laboratory safety and

environmental responsibility. While some safety data sheets (SDS) indicate that the substance

is not classified as hazardous under the Globally Harmonized System (GHS), others may

consider it a hazardous substance.[1][2][3] Therefore, a conservative approach is

recommended. Laboratory personnel should treat all waste chemicals as hazardous unless a

specific determination to the contrary has been made by their institution's safety office.[4] This

guide provides a framework for the safe handling and disposal of Glyceryl Dimyristate,

emphasizing adherence to institutional and regulatory standards.

The most critical first step before handling or disposal is to consult the manufacturer-specific

Safety Data Sheet (SDS) and your institution's chemical hygiene and waste disposal plans.[5]

[6] All waste must be handled in accordance with local, state, and federal regulations.[2]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye Protection: Safety glasses or goggles are recommended.[7]

Skin Protection: Chemically resistant gloves and a lab coat should be worn to avoid skin

contact.[2][8]
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Ventilation: Use in a well-ventilated area.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the handling

area.[2][7]

**Step-by-Step Disposal Protocol
This protocol assumes Glyceryl Dimyristate will be disposed of as a regulated chemical

waste.

Waste Collection:

Solid Waste: Collect unused or contaminated Glyceryl Dimyristate powder in a

designated, compatible waste container.[6] The container must be in good condition with a

secure, screw-top cap.[9]

Solutions: Do not dispose of solutions containing Glyceryl Dimyristate down the drain.[1]

[8] Collect them in a designated hazardous waste container suitable for liquids.

Contaminated Materials: Any items heavily contaminated with Glyceryl Dimyristate, such

as absorbent pads from a spill cleanup, should be collected as hazardous waste.[2][4]

Container Labeling:

Label the waste container clearly with the words "Hazardous Waste" and the full chemical

name: "Glyceryl Dimyristate".[10]

List all constituents of the waste, including any solvents and their approximate

percentages.

Ensure the date of first waste accumulation is marked on the label.[4]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation.[9][10]

The container must be kept closed at all times, except when adding waste.[4][9]
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Ensure the storage area is away from incompatible materials.[7]

Arrange for Pickup:

Once the container is full or you are finished generating this waste stream, contact your

institution's Environmental Health and Safety (EHS) or Office of Clinical and Research

Safety (OCRS) to schedule a waste pickup.[4][10]

Spill and Empty Container Procedures
Spills: For minor spills, avoid generating dust.[2] Use dry clean-up procedures and place the

material into a sealed, labeled container for disposal.[2] Be aware that absorbent materials

wet with oily substances may auto-oxidize and self-heat; they should be wet with water

before disposal.[2]

Empty Containers: A container that has held Glyceryl Dimyristate can typically be disposed

of as regular trash after all contents have been removed, leaving as little residue as possible.

[4] All chemical labels must be defaced or removed, and the cap should be removed before

disposal.[4] If local regulations classify the material as an acute hazardous waste, the

container must be triple-rinsed with a suitable solvent, and the rinseate must be collected as

hazardous waste.[4]

Safety and Physical Data Summary
The following table summarizes key data for Glyceryl Dimyristate, though some physical

properties are not well-defined in available literature.
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Property Data Source(s)

GHS Classification
Not classified as hazardous by

the majority of notifiers.
[1][3]

NFPA 704 Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Toxicity

No significant acute

toxicological data identified.

Not considered a skin irritant or

sensitizer.

[2][11][12]

Environmental Fate

Low persistence in water/soil

and air; Low bioaccumulation

potential.

[2]

Flammability Product is not flammable. [1]

Disposal Consideration
Do not allow to enter sewers,

surface, or groundwater.
[1][8]

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the proper disposal route for

Glyceryl Dimyristate and associated waste.
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Start: Glyceryl Dimyristate Waste

Consult Manufacturer's SDS
and Institutional Guidelines

Is container empty?

Is waste classified as
hazardous by SDS or Institution?

Collect in a compatible,
labeled hazardous waste container.

Yes
Is material mixed with

other hazardous chemicals?

No

Store sealed container in a
Satellite Accumulation Area (SAA).

Contact EHS/OCRS
for waste pickup.

Yes

Dispose as non-hazardous
solid waste per institutional policy.

No

No

Thoroughly empty container.
Deface all chemical labels.

Yes

Dispose of uncapped container
in regular trash.

Click to download full resolution via product page

Caption: Decision workflow for Glyceryl Dimyristate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. Glyceryl Myristate | C17H34O4 | CID 79050 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. vumc.org [vumc.org]

5. benchchem.com [benchchem.com]

6. Good Laboratory Practices: Waste Disposal [scioninstruments.com]

7. spectrumchemical.com [spectrumchemical.com]

8. louisville.edu [louisville.edu]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

10. ehrs.upenn.edu [ehrs.upenn.edu]

11. Amended final report on the safety assessment of glyceryl dilaurate, glyceryl
diarachidate, glyceryl dibehenate, glyceryl dierucate, glyceryl dihydroxystearate, glyceryl
diisopalmitate, glyceryl diisostearate, glyceryl dilinoleate, glyceryl dimyristate, glyceryl
dioleate, glyceryl diricinoleate, glyceryl dipalmitate, glyceryl dipalmitoleate, glyceryl
distearate, glyceryl palmitate lactate, glyceryl stearate citrate, glyceryl stearate lactate, and
glyceryl stearate succinate - PubMed [pubmed.ncbi.nlm.nih.gov]

12. cosmeticsinfo.org [cosmeticsinfo.org]

To cite this document: BenchChem. [Proper Disposal of Glyceryl Dimyristate: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052915#glyceryl-dimyristate-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b052915?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/15077m.pdf
https://datasheets.scbt.com/sc-220511.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/79050
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Glycidyl_Myristate_d5_A_Procedural_Guide.pdf
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.spectrumchemical.com/media/sds/G2014_AGHS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Glycerol.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://pubmed.ncbi.nlm.nih.gov/18273450/
https://www.cosmeticsinfo.org/ingredient/glyceryl-dimyristate/
https://www.benchchem.com/product/b052915#glyceryl-dimyristate-proper-disposal-procedures
https://www.benchchem.com/product/b052915#glyceryl-dimyristate-proper-disposal-procedures
https://www.benchchem.com/product/b052915#glyceryl-dimyristate-proper-disposal-procedures
https://www.benchchem.com/product/b052915#glyceryl-dimyristate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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